Cas no 111394-46-8 (Phenol,5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy-)

• Product Name: Phenol,5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy-
• CAS No: 111394-46-8
• MF: C₁₇H₂₀O₅
• MW: 304.337705612183
• CID: 202351
• Update Time: 2024-11-05

Phenol,5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy-
• CombretastatinB2
• Phenol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-2,3-dimethoxy-

• Inchi： 1S/C17H20O5/c1-20-15-7-6-11(8-13(15)18)4-5-12-9-14(19)17(22-3)16(10-12)21-2/h6-10,18-19H,4-5H2,1-3H3
• InChI Key： BETOGTZTMXFWKW-UHFFFAOYSA-N
• SMILES： C1(O)=CC(CCC2=CC=C(OC)C(O)=C2)=CC(OC)=C1OC

Computed Properties

• Exact Mass: 304.1311
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• XLogP3: 2.156

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 464.8±40.0 °C(Predicted)
• PSA: 68.15
• pka: 9?+-.0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes